7-chloro-N-(2-furylmethyl)-5-oxo-1-thioxo-4,5-dihydro[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide

• IUPAC Name: 7-chloro-N-(furan-2-ylmethyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• InChI: InChI=1S/C16H10ClN3O3S2/c17-8-3-4-11-10(6-8)14(21)19-13-12(25-16(24)20(11)13)15(22)18-7-9-2-1-5-23-9/h1-6H,7H2,(H,18,22)(H,19,21)
• InChI Key: AMRANZKOCHWYJF-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C2=C3NC(=O)C4=C(N3C(=S)S2)C=CC(=C4)Cl
• Molecular Formula: C16H10ClN3O3S2
• Molecular Weight: 391.9 g/mol

Description

The compound “7-chloro-N-(2-furylmethyl)-5-oxo-1-thioxo-4,5-dihydro[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a furylmethyl group, a thiazoloquinazoline ring, and a carboxamide group.

Synthesis Analysis

The synthesis of similar compounds often involves multicomponent reactions. For instance, the synthesis of novel [1,3,4]thiadiazolo[3,2-a]pyrimidines and benzo[4,5]thiazolo[3,2-a]pyrimidines involves a one-pot three-component fusion reaction between chosen substrates of 1,3,4-thiadiazole-amines or 2-amino-benzothiazole, aldehydes, and active methylene compounds in ethanol solvent at room temperature. Another example is the synthesis of quinazoline and quinazolinone derivatives, which involves the use of heterogeneous catalysts.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H NMR and 13C NMR can provide information about the hydrogen and carbon environments in the molecule, respectively. The presence of characteristic peaks in the IR spectrum can indicate the presence of certain functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound could be influenced by its functional groups and the conditions under which the reactions are carried out. For example, the presence of the thiazoloquinazoline ring and the carboxamide group could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure and functional groups. For instance, the presence of the carboxamide group could potentially influence its solubility in different solvents.

Scientific Research Applications

Antitumor Activity

• .

Antiproliferative Activity

• .

Synthesis and Characterization

• .

Future Directions

The future research directions could involve exploring the potential pharmacological activities of this compound, given that compounds with similar structures have shown a range of biological activities. Additionally, the development of more efficient synthesis methods could also be a potential area of research.